Cas no 1203147-40-3 (3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea)

• Product Name: 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea
• CAS No: 1203147-40-3
• MF: C₂₃H₁₉Cl₂N₃O₂
• MW: 440.321863412857
• CID: 5941125
• PubChem ID: 30373960
• Update Time: 2025-06-12

3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea
• 1-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(3,4-dichlorophenyl)urea
• 1-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-3-(3,4-dichlorophenyl)urea
• AKOS024512946
• 1203147-40-3
• F5534-0130

• Inchi： 1S/C23H19Cl2N3O2/c24-19-10-8-18(14-20(19)25)27-23(30)26-17-9-11-21-16(13-17)7-4-12-28(21)22(29)15-5-2-1-3-6-15/h1-3,5-6,8-11,13-14H,4,7,12H2,(H2,26,27,30)
• InChI Key： PPRNWSRCONYAKE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1C=CC2=C(C=1)CCCN2C(C1C=CC=CC=1)=O)=O)Cl

Computed Properties

• Exact Mass: 439.0854322g/mol
• Monoisotopic Mass: 439.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea

Professional Introduction to Compound with CAS No 1203147-40-3 and Product Name: 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea

The compound identified by the CAS number 1203147-40-3 and the product name 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both benzoyl and tetrahydroquinoline moieties suggests a multifaceted interaction profile, which is highly relevant in the development of novel therapeutic agents.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry. These compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific scaffold of 1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl in this compound not only contributes to its structural complexity but also enhances its pharmacological potential. The benzoyl group introduces a polar moiety that can interact with biological targets through hydrogen bonding, while the tetrahydroquinoline ring provides a rigid aromatic core that can stabilize the molecule's three-dimensional conformation.

The other key structural feature of this compound is the presence of a 3,4-dichlorophenyl group attached to the urea moiety. This substitution pattern is particularly interesting because it can influence both the electronic properties and the solubility of the molecule. The chlorine atoms at positions 3 and 4 on the phenyl ring can engage in halogen bonding with biological targets, which has been shown to enhance binding affinity in several drug candidates. Additionally, the urea group serves as a versatile pharmacophore that can participate in various interactions with biological systems.

In the context of contemporary pharmaceutical research, this compound represents a promising candidate for further investigation. The combination of its structural features—1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl and 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea—suggests that it may exhibit unique pharmacological properties that could be exploited in the treatment of various diseases. For instance, its ability to form multiple types of interactions with biological targets makes it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The compound under discussion fits well within this paradigm. The benzoyl group, for example, can engage in hydrogen bonding with nucleophilic residues in proteins or enzymes, while the tetrahydroquinoline ring can interact through hydrophobic effects or π-stacking interactions. Furthermore, the urea moiety can form hydrogen bonds or participate in halogen bonding depending on the surrounding environment.

One particularly exciting aspect of this compound is its potential application in oncology research. Tetrahydroquinoline derivatives have been extensively studied for their anticancer properties due to their ability to inhibit key enzymes involved in cell proliferation and survival. The presence of both benzoyl and dichlorophenyl groups may enhance its ability to target specific oncogenic pathways. For instance, studies have shown that molecules containing similar structural motifs can inhibit kinases or other enzymes that are overexpressed in cancer cells.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways through selective binding to key enzymes or receptors, this compound could potentially mitigate inflammatory responses without causing significant side effects. The 3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea moiety may play a crucial role in modulating inflammatory processes by interacting with proteins such as cyclooxygenases (COX) or lipoxygenases (LOX).

In conclusion,1203147-40-3 and its corresponding product name,3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dichlorophenyl)urea, represent a significant advancement in pharmaceutical chemistry. Their complex structure and multifaceted interaction profile make them valuable candidates for further investigation in drug discovery. As research continues to uncover new therapeutic applications for tetrahydroquinoline derivatives,this compound has the potential to contribute significantly to advancements in medicine.